Ethyl 3-(4-chloroanilino)but-2-enoate

• CAS No.: 66558-25-6
• Molecular Formula: C12H14ClNO2
• Molecular Weight: 239.70 g/mol
• IUPAC Name: ethyl 3-(4-chloroanilino)but-2-enoate
• InChI: InChI=1S/C12H14ClNO2/c1-3-16-12(15)8-9(2)14-11-6-4-10(13)5-7-11/h4-8,14H,3H2,1-2H3
• InChI Key: XZLWEBJIBFUTCP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C=C(C)NC1=CC=C(C=C1)Cl

Description

Ethyl 3-(4-chloroanilino)but-2-enoate is a useful research compound. Its molecular formula is C12H14ClNO2 and its molecular weight is 239.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 70 g (0.54 mol) of 4-chloroaniline, 70 ml (0.54 mol) of ethyl acetoacetate, and 0.6 ml acetic acid in 400 ml toluene was heated in a Dean-Stark apparatus for 19 at 130° C. The mixture was evaporated, and the remaining crystalline precipitate stirred with diisopropylether and filtered. The filtrate was concentrated and the residue purified via column chromatography on silica gel with dichloromethane/hexane 4:1.